Abacavir Succinate
Abacavir Succinate
Abacavir Succinate is a succinate salt form of abacavir, a nucleoside reverse transcriptase inhibitor analog of guanosine. This agent decreases HIV viral loads, retards or prevents the damage to the immune system, and reduces the risk of developing AIDS.
Brand Name:
Vulcanchem
CAS No.:
168146-84-7
VCID:
VC0221417
InChI:
InChI=1S/C14H18N6O.C4H6O4/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21;5-3(6)1-2-4(7)8/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19);1-2H2,(H,5,6)(H,7,8)/t8-,10+;/m1./s1
SMILES:
C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)CO.C(CC(=O)O)C(=O)O
Molecular Formula:
C18H24N6O5
Molecular Weight:
404.4 g/mol
Abacavir Succinate
CAS No.: 168146-84-7
Main Products
VCID: VC0221417
Molecular Formula: C18H24N6O5
Molecular Weight: 404.4 g/mol
CAS No. | 168146-84-7 |
---|---|
Product Name | Abacavir Succinate |
Molecular Formula | C18H24N6O5 |
Molecular Weight | 404.4 g/mol |
IUPAC Name | [(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol;butanedioic acid |
Standard InChI | InChI=1S/C14H18N6O.C4H6O4/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21;5-3(6)1-2-4(7)8/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19);1-2H2,(H,5,6)(H,7,8)/t8-,10+;/m1./s1 |
Standard InChIKey | BOONDNCXQPMXQT-SCYNACPDSA-N |
Isomeric SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)[C@@H]4C[C@@H](C=C4)CO.C(CC(=O)O)C(=O)O |
SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)CO.C(CC(=O)O)C(=O)O |
Canonical SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)CO.C(CC(=O)O)C(=O)O |
Description | Abacavir Succinate is a succinate salt form of abacavir, a nucleoside reverse transcriptase inhibitor analog of guanosine. This agent decreases HIV viral loads, retards or prevents the damage to the immune system, and reduces the risk of developing AIDS. |
Related CAS | 136470-78-5 (parent) |
Synonyms | (1S,4R)-4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-2-cyclopentene-1-methanol 1592U89 abacavir abacavir succinate abacavir sulfate Ziagen |
PubChem Compound | 9822500 |
Last Modified | Nov 11 2021 |
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